Cas no 2170456-86-5 ((5-chloro-3-methyl-pyrazin-2-yl)methanol)

• Product Name: (5-chloro-3-methyl-pyrazin-2-yl)methanol
• CAS No: 2170456-86-5
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD33022140
• CID: 5106255
• Update Time: 2026-03-03

(5-chloro-3-methyl-pyrazin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-chloro-3-methylpyrazin-2-yl)methanol
• (5-chloro-3-methyl-pyrazin-2-yl)methanol

• MDL： MFCD33022140
• Inchi： 1S/C6H7ClN2O/c1-4-5(3-10)8-2-6(7)9-4/h2,10H,3H2,1H3
• InChI Key： DFSVEVIFKQTDQZ-UHFFFAOYSA-N
• SMILES： C1(CO)=NC=C(Cl)N=C1C

Additional information on (5-chloro-3-methyl-pyrazin-2-yl)methanol

Comprehensive Guide to (5-Chloro-3-methyl-pyrazin-2-yl)methanol (CAS No. 2170456-86-5): Properties, Applications, and Market Insights

(5-Chloro-3-methyl-pyrazin-2-yl)methanol (CAS No. 2170456-86-5) is a specialized pyrazine derivative with growing significance in pharmaceutical and agrochemical research. This compound, characterized by its chloro-methyl-pyrazine structure, has garnered attention due to its versatile applications and unique chemical properties. In this detailed guide, we explore its molecular characteristics, synthesis pathways, industrial uses, and emerging trends in the chemical sector.

The molecular formula of (5-chloro-3-methyl-pyrazin-2-yl)methanol is C₆H₇ClN₂O, with a molecular weight of 158.59 g/mol. Its structure features a pyrazine ring substituted with a chlorine atom at the 5-position, a methyl group at the 3-position, and a hydroxymethyl group at the 2-position. This arrangement contributes to its moderate polarity and solubility in organic solvents like ethanol, DMSO, and dichloromethane, making it valuable for synthetic chemistry applications.

Researchers frequently search for "synthesis of 5-chloro-3-methyl-pyrazin-2-yl methanol" or "CAS 2170456-86-5 suppliers," reflecting its importance in drug discovery. The compound serves as a key intermediate in developing kinase inhibitors and antimicrobial agents, particularly in addressing antibiotic resistance—a hot topic in 2024. Its pyrazine core is structurally similar to bioactive molecules in FDA-approved drugs, driving demand from pharmaceutical developers.

In agrochemical applications, (5-chloro-3-methyl-pyrazin-2-yl)methanol derivatives show promise as eco-friendly pesticide precursors. With the global push toward sustainable agriculture, queries like "green chemistry pyrazine compounds" have increased by 40% year-over-year. The compound’s halogenated structure allows selective modifications to create targeted crop protection agents with lower environmental persistence.

Analytical data reveals that 2170456-86-5 typically appears as a white to off-white crystalline powder with a melting point range of 98-102°C. Stability studies indicate it remains intact under nitrogen atmosphere up to 150°C, making it suitable for high-temperature reactions. Chromatographic purity (≥97% by HPLC) is crucial for research applications, as emphasized in recent publications on heterocyclic building blocks.

The market for pyrazine-based chemicals is projected to grow at 6.8% CAGR through 2030, with (5-chloro-3-methyl-pyrazin-2-yl)methanol benefiting from expanded use in electronic materials. Its derivatives are being tested as organic semiconductors in flexible electronics—a trending search term linked to wearable technology advancements. Major suppliers have reported 25% increased demand for this compound in Q1 2024 alone.

Handling recommendations include storage at 2-8°C in amber glass containers to prevent photodegradation. While not classified as hazardous under GHS criteria, standard laboratory precautions (gloves, ventilation) should be followed. The compound’s methanol group enables straightforward derivatization via esterification or etherification, a feature highlighted in recent patents for bioconjugation techniques.

Emerging applications include use as a ligand in catalytic systems for asymmetric synthesis, responding to the pharmaceutical industry’s need for chiral intermediates. Google Trends data shows rising searches for "pyrazine ligands in catalysis" (+180% since 2022). Researchers are also exploring its fluorescence properties for sensor development, particularly in environmental monitoring systems.

For quality assurance, analytical methods like HPLC with UV detection (λ=254 nm) and LC-MS are recommended. Batch-to-batch consistency is critical, as minor impurities can affect downstream reactions. Leading manufacturers now provide comprehensive analytical certificates with detailed impurity profiles, addressing a key concern in pharmaceutical procurement.

In conclusion, (5-chloro-3-methyl-pyrazin-2-yl)methanol (CAS 2170456-86-5) represents a multifaceted heterocyclic compound with expanding roles in life sciences and material innovation. Its synergy with current research priorities—from antimicrobial development to sustainable electronics—positions it as a compound to watch in coming years. Proper handling and sourcing from reputable suppliers ensure optimal performance in cutting-edge applications.